2-Butyrylamino-4-methyl-benzoic acid methyl ester

• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• IUPAC Name: methyl 2-(butanoylamino)-4-methylbenzoate
• InChI: InChI=1S/C13H17NO3/c1-4-5-12(15)14-11-8-9(2)6-7-10(11)13(16)17-3/h6-8H,4-5H2,1-3H3,(H,14,15)
• InChI Key: FPSBVFVXCAKBSN-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=C(C=CC(=C1)C)C(=O)OC

Description

2-Butyrylamino-4-methyl-benzoic acid methyl ester is a useful research compound. Its molecular formula is C13H17NO3 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 0° C. solution of 2-amino-4-methyl-benzoic acid methyl ester (1.5 g, 9.0 mmol) and triethylamine (1.4 g, 13.5 mmol) in methylene chloride (30.0 mL) is added butyryl chloride (1.2 g, 10.8 mmol) dropwise. The mixture is stirred at 0° C. for 30 min and is quenched with saturated sodium bicarbonate (10 mL). The organic phase is washed with brine (20 mL), dried (Na2SO4), filtered, and concentrated under reduced pressure to a residue. The residue is purified by flash chromatography to afford the title compound as syrup (2.2 g, 100%). LC-ES/MS m/e 236.3 (M+1).